Cas no 113405-11-1 (2-(1-benzofuran-4-yl)acetic acid)

• Product Name: 2-(1-benzofuran-4-yl)acetic acid
• CAS No: 113405-11-1
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD01568622
• CID: 1099486
• PubChem ID: 2767551
• Update Time: 2025-04-20

2-(1-benzofuran-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Benzofuranacetic acid
• 1-Benzofuran-4-ylacetic acid
• 1-(3-benzofuranyl)-2-propanone
• 2-(benzofur-4-yl)acetic acid
• 2-(Benzofuran-4-yl)acetic acid
• 2-Propanone, 1-(3-benzofuranyl)-
• 4-benzo[b]furanacetic acid
• AGN-PC-00N5VU
• benzo< b> furan-4-acetic acid
• benzofur-4-ylacetic acid
• benzofuran-3-yl-propan-2-one
• benzofuran-4-acetic acid
• CTK1C7388
• 2-(1-benzofuran-4-yl)acetic acid
• 11L-905
• Oprea1_042767
• SCHEMBL2263418
• 2-(benzofuran-4-yl)aceticacid
• 113405-11-1
• MFCD01568622
• AM806207
• CDDDSYGQJKWPME-UHFFFAOYSA-N
• AKOS006278418
• Benzofuran-4-ylacetic acid
• EN300-782015
• Z1198157078

• MDL： MFCD01568622
• Inchi： 1S/C10H8O3/c11-10(12)6-7-2-1-3-9-8(7)4-5-13-9/h1-5H,6H2,(H,11,12)
• InChI Key： CDDDSYGQJKWPME-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=CC=C2CC(=O)O

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans